ethyl 1-(4-bromobenzyl)-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(4-bromophenyl)methyl]piperidine-3-carboxylate
• InChI: InChI=1S/C15H20BrNO2/c1-2-19-15(18)13-4-3-9-17(11-13)10-12-5-7-14(16)8-6-12/h5-8,13H,2-4,9-11H2,1H3
• InChI Key: OKYRKAVJZHVZLB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)CC2=CC=C(C=C2)Br
• Molecular Formula: C15H20BrNO2
• Molecular Weight: 326.23 g/mol

Description

Synthesis Analysis

Compounds like this are often synthesized through a series of organic reactions, including nucleophilic substitution or addition reactions, and possibly followed by reduction or oxidation steps.

Molecular Structure Analysis

The molecular structure would be determined using techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and X-ray crystallography.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the functional groups present. For example, the bromobenzyl group might undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The compound’s physical and chemical properties, such as its melting point, boiling point, solubility, and stability, would be determined through various experimental techniques.

Mechanism of Action

If this compound has biological activity, its mechanism of action would depend on the specific biological target it interacts with. This could be determined through a variety of biochemical and biophysical experiments.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. Material safety data sheets (MSDS) would provide information on handling, storage, and disposal.